Gallein

• CAS No.: 2103-64-2
• Product Name: Gallein
• Molecular Formula: C20H12O7
• Molecular Weight: 364.3 g/mol
• IUPAC Name: 3',4',5',6'-tetrahydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
• Standard InChI: InChI=1S/C20H12O7/c21-13-7-5-11-17(15(13)23)26-18-12(6-8-14(22)16(18)24)20(11)10-4-2-1-3-9(10)19(25)27-20/h1-8,21-24H
• Standard InChIKey: PHLYOKFVXIVOJC-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)OC23C4=C(C(=C(C=C4)O)O)OC5=C3C=CC(=C5O)O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OC23C4=C(C(=C(C=C4)O)O)OC5=C3C=CC(=C5O)O
• Appearance: Solid powder
• Description: Gallein is a xanthene dye that is fluoran carrying four hydroxy substituents at positions 3', 4', 5' and 6'. It has a role as a fluorochrome, a histological dye and a G-protein-coupled receptor antagonist. It is a gamma-lactone, a polyphenol, a xanthene dye, an oxaspiro compound, an organic heteropentacyclic compound and a member of 2-benzofurans. It derives from a fluoran.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4,5-Dihydroxyfluorescein, AI3-63042, Gallein, Pyrogallolphthalein
• Reference: 1: Sanz G, Leray I, Muscat A, Acquistapace A, Cui T, Rivière J, Vincent-Naulleau S, Giandomenico V, Mir LM. Gallein, a Gβγ subunit signalling inhibitor, inhibits metastatic spread of tumour cells expressing OR51E2 and exposed to its odorant ligand. BMC Res Notes. 2017 Oct 30;10(1):541. doi: 10.1186/s13104-017-2879-z. PubMed PMID: 29084601; PubMed Central PMCID: PMC5663063.
• PubChem Compound: 73685
• Last Modified: Nov 11 2021